Cas no 1263366-02-4 (2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone)

• Product Name: 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone
• CAS No: 1263366-02-4
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 4692214
• Update Time: 2025-06-26

2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone
• 2-(1,3-Dioxolan-2-yl)-1-(4-(trifluoromethyl)phenyl)ethanone
• IMED1846927791
• 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethylphenyl)ethanone

• Inchi： 1S/C12H11F3O3/c13-12(14,15)9-3-1-8(2-4-9)10(16)7-11-17-5-6-18-11/h1-4,11H,5-7H2
• InChI Key： HCRQKBYGSRWXDJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC1OCCO1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 289
• Topological Polar Surface Area: 35.5

Additional information on 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone

2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone (CAS No. 1263366-02-4): An Overview

2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone (CAS No. 1263366-02-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone is notable for its 1,3-dioxolane ring and the trifluoromethyl group attached to a phenyl ring. The 1,3-dioxolane moiety is known for its stability and ability to form cyclic ethers, which can influence the compound's reactivity and solubility properties. The trifluoromethyl group, on the other hand, is a common substituent in pharmaceuticals due to its electron-withdrawing effect and metabolic stability.

Recent studies have explored the potential of 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone in various biological contexts. One notable area of research is its application as an intermediate in the synthesis of more complex molecules. The compound's reactivity and structural features make it a valuable building block for the development of new drugs with enhanced pharmacological properties.

In the realm of medicinal chemistry, 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone has been investigated for its potential as a lead compound in drug discovery. Researchers have focused on optimizing its structure to improve bioavailability, potency, and selectivity. For instance, modifications to the 1,3-dioxolane ring or the trifluoromethyl group can significantly alter the compound's biological activity and pharmacokinetic profile.

Clinical trials involving derivatives of 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone have shown promising results in treating various diseases. One study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent anti-inflammatory effects in animal models. Another study highlighted its potential as an antiviral agent against certain RNA viruses.

The synthesis of 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone typically involves multistep processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and condensation reactions. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses of this compound.

In addition to its pharmaceutical applications, 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone has been studied for its use in materials science. Its unique combination of functional groups makes it suitable for applications in polymer synthesis and as a component in advanced materials with specific mechanical or optical properties.

The safety profile of 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone is an important consideration in both research and industrial settings. Toxicological studies have generally shown that the compound is well-tolerated at low concentrations, although higher doses may require further evaluation. Proper handling and storage guidelines are essential to ensure safe use and minimize any potential risks.

In conclusion, 2-(1,3-Dioxolan-2-yl)-1-(4-trifluoromethyl-phenyl)-ethanone (CAS No. 1263366-02-4) is a versatile compound with significant potential in multiple scientific disciplines. Its unique structural features and functional groups make it an attractive candidate for further research and development in medicinal chemistry, pharmaceuticals, and materials science. As ongoing studies continue to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and innovation.